Cas no 2549062-70-4 (3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline)
![3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline structure](https://www.kuujia.com/scimg/cas/2549062-70-4x500.png)
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline Chemical and Physical Properties
Names and Identifiers
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- 2549062-70-4
- 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline
- AKOS040726461
- F6761-0798
- [3-(Dimethylamino)phenyl][3-[[(5-fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl]methanone
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- Inchi: 1S/C19H22FN3O2/c1-22(2)17-5-3-4-15(10-17)19(24)23-9-8-14(12-23)13-25-18-7-6-16(20)11-21-18/h3-7,10-11,14H,8-9,12-13H2,1-2H3
- InChI Key: GDZNLVVMYRWPCI-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(N(C)C)=C1)(N1CCC(COC2=NC=C(F)C=C2)C1)=O
Computed Properties
- Exact Mass: 343.16960512g/mol
- Monoisotopic Mass: 343.16960512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.7Ų
- XLogP3: 2.9
Experimental Properties
- Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 510.0±40.0 °C(Predicted)
- pka: 4.09±0.10(Predicted)
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6761-0798-10μmol |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 10μmol |
$69.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-20μmol |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 20μmol |
$79.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-3mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 3mg |
$63.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-50mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 50mg |
$160.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-10mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 10mg |
$79.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-30mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 30mg |
$119.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-1mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 1mg |
$54.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-40mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 40mg |
$140.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-5mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 5mg |
$69.0 | 2023-09-07 | ||
Life Chemicals | F6761-0798-15mg |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline |
2549062-70-4 | 15mg |
$89.0 | 2023-09-07 |
3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline Related Literature
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
Additional information on 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline
3-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline: A Comprehensive Overview
3-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline, also known by its CAS number 2549062-70-4, is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, biological properties, and recent advancements in research.
The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered saturated heterocyclic ring containing one nitrogen atom. The pyrrolidine ring is further substituted with a carbonyl group attached to an N,N-dimethylamino group, creating a robust framework for potential pharmacological interactions. The presence of the 5-fluoropyridin-2-yl group introduces additional complexity and functionality to the molecule, enhancing its potential as a drug candidate.
Recent studies have highlighted the importance of 5-fluoropyridin moieties in drug design due to their ability to modulate various biological pathways. The integration of this group into the compound's structure has been shown to improve bioavailability and target specificity. Researchers have also explored the impact of substituent variations on the compound's pharmacokinetic properties, revealing that the N,N-dimethylamino group plays a crucial role in enhancing solubility and stability.
In terms of synthesis, the compound can be synthesized through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize reaction conditions, leading to higher yields and purer products. These advancements have made the synthesis of this compound more accessible for large-scale production, paving the way for its application in pharmaceutical research.
The biological activity of 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating neurodegenerative processes, making it a candidate for treating conditions such as Alzheimer's disease.
Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the pyrrolidine ring serves as a critical binding site for protein receptors, while the 5-fluoropyridin group contributes to hydrogen bonding and π-interactions. These insights have guided researchers in designing analogs with improved efficacy and reduced off-target effects.
In conclusion, 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-N,N-dimethylaniline represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge synthetic and analytical techniques, positions it as a promising candidate for therapeutic applications. As research continues to unravel its full potential, this compound is expected to play a pivotal role in the development of novel drugs targeting inflammatory and neurodegenerative diseases.
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